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Compound of Interest

Compound Name: DL-Cystine

Cat. No.: B1669687

Essential Safety and Handling Guide for DL-
Cystine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of DL-Cystine, focusing on personal protective equipment (PPE), and operational and
disposal plans.

DL-Cystine is classified as a substance that can cause skin irritation, serious eye irritation, and
may cause respiratory irritation. It is also considered harmful if swallowed.[1][2] Adherence to
strict safety protocols is mandatory when handling this chemical powder.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling DL-Cystine to ensure the
appropriate level of personal protection. The following table summarizes the recommended
PPE.
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Protection Type

Recommended Equipment

Details and Precautions

Eye Protection

Safety glasses with side

shields or chemical goggles.[3]

[4]

Ensure a snug fit to protect

against dust particles.

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile, butyl, or

polychloroprene rubber).[3][4]

Inspect gloves for any signs of
degradation before use and
replace them if they become

contaminated.[3]

Body Protection

Laboratory coat or overalls. A
PVC apron is recommended if
there is a risk of significant

exposure.[3][4]

Keep lab coats buttoned to

provide maximum coverage.

Respiratory Protection

Work in a well-ventilated area.
If dust generation is likely, use
a NIOSH-approved N95 dust
mask or a higher-level

respirator.[3]

Engineering controls like a
chemical fume hood or glove
box should be used for
procedures with a high

potential for dust generation.[3]

Operational Plan: Safe Handling Procedure

e Engineering Controls: Always handle DL-Cystine in a well-ventilated laboratory.[3][5] For

procedures that may generate dust, a chemical fume hood or a glove box is required.[3]

o General Hygiene: Avoid all personal contact with the chemical, including the inhalation of
dust.[3][4] Do not eat, drink, or smoke in the laboratory.[3] Wash hands thoroughly after

handling the substance.[3]

o Storage: Store DL-Cystine in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[3] It should be kept in a dark place, and for long-term storage, a temperature

of -20°C is recommended.[3]

e Spill and Leak Procedures:
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o Minor Spills: Immediately clean up spills using dry methods to avoid generating dust.[3]
Place the spilled material into a suitable, labeled container for disposal.[3]

o Major Spills: Evacuate the area and notify emergency responders.[3]

Disposal Plan

All waste containing DL-Cystine must be handled in accordance with local, state, and federal
regulations.[3]

o Waste Container: Place waste DL-Cystine and any contaminated materials (e.g., gloves,
weigh boats) into a clearly labeled, sealed container for hazardous waste.[6]

» Disposal: Arrange for a licensed hazardous waste management company to collect and
dispose of the waste.[6] Do not mix with other waste streams unless explicitly permitted.[6]
To prevent reuse, puncture the container before disposal in an authorized landfill.[3]

Experimental Workflow for Safe Handling and
Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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